Cas no 104764-31-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI))

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) structure
104764-31-0 structure
Product Name:1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
CAS No:104764-31-0
MF:C13H20N5O6
MW:342.327802658081
CID:189863
PubChem ID:135625314
Update Time:2025-04-19

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
    • 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro...
    • 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
    • 7-(2,3-dihydroxypropane)deoxyguanosine
    • 2'-deoxy-7-(2,3-dihydroxypropyl)guanosine
    • DHPDG
    • 104764-31-0
    • 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-9-ium-6-one
    • 9-(2-Deoxypentofuranosyl)-7-(2,3-dihydroxypropyl)-6-hydroxy-2-imino-3,9-dihydro-2H-purin-7-ium
    • DTXSID90909194
    • Inchi: 1S/C13H19N5O6/c14-13-15-11-10(12(23)16-13)17(2-6(21)3-19)5-18(11)9-1-7(22)8(4-20)24-9/h5-9,19-22H,1-4H2,(H2-,14,15,16,23)/p+1/t6?,7-,8+,9+/m0/s1
    • InChI Key: SBYRSRSXEPLVHL-GSLILNRNSA-O
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1[N+]1=CN(CC(CO)O)C2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 342.1415
  • Monoisotopic Mass: 342.141358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166
  • Surface Charge: 1
  • Tautomer Count: 9
  • XLogP3: nothing

Experimental Properties

  • PSA: 166.44
  • LogP: -3.06940

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.